molecular formula C9H3Cl3O3 B1606477 1,2,4-Benzenetricarbonyl trichloride CAS No. 3867-55-8

1,2,4-Benzenetricarbonyl trichloride

Cat. No.: B1606477
CAS No.: 3867-55-8
M. Wt: 265.5 g/mol
InChI Key: CJPIDIRJSIUWRJ-UHFFFAOYSA-N
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Description

1,2,4-Benzenetricarbonyl trichloride is an aromatic acyl chloride derivative with three carbonyl chloride (-COCl) groups substituted at the 1, 2, and 4 positions of a benzene ring. It is structurally derived from trimellitic acid (1,2,4-benzenetricarboxylic acid) through the replacement of carboxylic acid (-COOH) groups with acyl chloride functionalities. This compound is a reactive intermediate in organic synthesis, particularly in the preparation of polymers, dendrimers, and specialty chemicals . While direct data on its physical properties (e.g., melting point, solubility) are scarce in the provided evidence, its applications and reactivity can be inferred from structural analogs and related compounds.

Properties

CAS No.

3867-55-8

Molecular Formula

C9H3Cl3O3

Molecular Weight

265.5 g/mol

IUPAC Name

benzene-1,2,4-tricarbonyl chloride

InChI

InChI=1S/C9H3Cl3O3/c10-7(13)4-1-2-5(8(11)14)6(3-4)9(12)15/h1-3H

InChI Key

CJPIDIRJSIUWRJ-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1C(=O)Cl)C(=O)Cl)C(=O)Cl

Canonical SMILES

C1=CC(=C(C=C1C(=O)Cl)C(=O)Cl)C(=O)Cl

Other CAS No.

3867-55-8

Pictograms

Flammable; Corrosive

Origin of Product

United States

Comparison with Similar Compounds

Key Data Table: Comparative Analysis

Property 1,2,4-Benzenetricarbonyl Trichloride 1,3,5-Benzenetricarbonyl Trichloride 1,2,4-Benzenetricarboxylic Anhydride
Molecular Formula C₉H₃Cl₃O₃ C₉H₃Cl₃O₃ C₉H₄O₅
CAS Number Not explicitly listed 4422-95-1 552-30-7
Melting Point Data unavailable 35°C 164–168°C (literature)
Symmetry Asymmetrical Highly symmetrical Asymmetrical
Primary Applications Polymer crosslinker (inferred) COFs, dendrimers Polyester resins
Reactivity Moderate (inferred) High Low to moderate

Research Findings and Implications

  • Symmetry Effects : The symmetrical 1,3,5-isomer exhibits superior crystallinity and reactivity in COF synthesis compared to asymmetrical analogs, enabling precise pore structure control .
  • Safety Considerations : Both isomers are corrosive, but the 1,3,5-isomer has well-documented handling protocols due to its industrial prevalence .
  • Knowledge Gaps: Limited data exist on the 1,2,4-isomer’s physical properties and applications, suggesting a need for further study.

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